Cas no 1550550-56-5 (Benzeneacetonitrile, 3,5-difluoro-2-nitro-)

• Product Name: Benzeneacetonitrile, 3,5-difluoro-2-nitro-
• CAS No: 1550550-56-5
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 5190750
• Update Time: 2026-03-05

Benzeneacetonitrile, 3,5-difluoro-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3,5-difluoro-2-nitro-

• Inchi： 1S/C8H4F2N2O2/c9-6-3-5(1-2-11)8(12(13)14)7(10)4-6/h3-4H,1H2
• InChI Key： XIUULPCLEGQFGG-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC(F)=CC(F)=C1[N+]([O-])=O

Additional information on Benzeneacetonitrile, 3,5-difluoro-2-nitro-

Benzeneacetonitrile, 3,5-difluoro-2-nitro- (CAS No. 1550550-56-5): An Overview of a Versatile Compound in Modern Chemistry

Benzeneacetonitrile, 3,5-difluoro-2-nitro- (CAS No. 1550550-56-5) is a multifunctional compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique 3,5-difluoro-2-nitro substitution pattern on the benzene ring and the presence of a cyano group, offers a wide range of applications due to its reactivity and functional versatility.

The 3,5-difluoro substitution on the benzene ring imparts significant electronic and steric effects, making it an attractive starting material for the synthesis of complex molecules. The nitro group further enhances the reactivity of the molecule, facilitating various chemical transformations. The cyano group, known for its high electron-withdrawing nature, can be readily converted into other functional groups such as carboxylic acids, amides, and amines through well-established synthetic routes.

In the realm of medicinal chemistry, Benzeneacetonitrile, 3,5-difluoro-2-nitro- has shown promise as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its potential in the synthesis of anti-cancer drugs and anti-inflammatory compounds. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound as a precursor in the synthesis of a series of novel inhibitors targeting specific enzymes involved in cancer progression. The resulting compounds exhibited potent cytotoxic activity against various cancer cell lines, highlighting the potential of Benzeneacetonitrile, 3,5-difluoro-2-nitro- in drug discovery.

In materials science, Benzeneacetonitrile, 3,5-difluoro-2-nitro- has found applications in the development of advanced functional materials. The presence of fluorine atoms and the nitro group imparts unique electronic properties to the molecule, making it suitable for use in organic electronics and photovoltaic devices. A recent study published in Advanced Materials demonstrated the use of this compound as a building block for designing high-performance organic semiconductors with improved charge transport properties.

The synthetic accessibility of Benzeneacetonitrile, 3,5-difluoro-2-nitro- is another factor contributing to its widespread use. Various methods have been developed for its preparation, including electrophilic fluorination and nitration reactions followed by nitrile formation. These synthetic routes are well-documented and can be adapted to produce this compound on both laboratory and industrial scales.

In addition to its direct applications, Benzeneacetonitrile, 3,5-difluoro-2-nitro- serves as an important platform for further chemical modifications. Its reactivity allows for the introduction of additional functional groups or substituents through various chemical transformations. For example, the nitro group can be reduced to an amino group using hydrogenation or chemical reducing agents like tin(II) chloride or iron powder. This amino derivative can then be further functionalized to create a diverse array of compounds with tailored properties.

The environmental impact and safety profile of Benzeneacetonitrile, 3,5-difluoro-2-nitro- are also important considerations in its use. While it is not classified as a hazardous material under current regulations, proper handling and disposal procedures should be followed to ensure environmental safety and worker protection. Recent research has focused on developing more sustainable synthetic methods for this compound to minimize environmental impact and improve process efficiency.

In conclusion, Benzeneacetonitrile, 3,5-difluoro-2-nitro- (CAS No. 1550550-56-5) is a versatile compound with significant potential in various fields of chemistry. Its unique structural features make it an invaluable starting material for organic synthesis, drug discovery, and materials science applications. Ongoing research continues to uncover new uses and improvements in its synthesis and application processes.